Cas no 5350-96-9 (Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1))

• Product Name: Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1)
• CAS No: 5350-96-9
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 376520
• PubChem ID: 16211872
• Update Time: 2025-04-19

Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1)
• trimethyl-[(4-nitrophenyl)methyl]azanium,chloride
• N,N,N-trimethyl(4-nitrophenyl)methanaminium
• N,N,N-trimethyl(4-nitrophenyl)methanaminium chloride
• p-Nitrobenzyltrimethylammoniumchlorid
• A829636
• (4-Nitrobenzyl)trimethylammonium chloride
• DTXSID00583505
• SCHEMBL2438243
• NSC85
• N,N,N-Trimethyl-1-(4-nitrophenyl)methanaminium chloride
• FT-0635641
• AKOS015888868
• trimethyl-[(4-nitrophenyl)methyl]ammonium chloride
• trimethyl-[(4-nitrophenyl)methyl]azanium;chloride
• 5350-96-9
• NSC-85
• TRIMETHYL(P-NITROBENZYL)AMMONIUM CHLORIDE

• Inchi： 1S/C10H15N2O2.ClH/c1-12(2,3)8-9-4-6-10(7-5-9)11(13)14;/h4-7H,8H2,1-3H3;1H/q+1;/p-1
• InChI Key： SBPSWIPEYIVRNF-UHFFFAOYSA-M
• SMILES： [Cl-].[O-][N+](C1C=CC(=CC=1)C[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 214.9649
• Monoisotopic Mass: 230.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 43.14

Benzenemethanaminium,N,N,N-trimethyl-4-nitro-, chloride (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：